2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H16ClN3OS/c1-13-4-2-3-5-17(13)22-19(25)10-16-12-26-20-23-18(11-24(16)20)14-6-8-15(21)9-7-14/h2-9,11-12H,10H2,1H3,(H,22,25)
• InChI Key: MUAXLZMVVFBQAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN3OS
• Molecular Weight: 381.9 g/mol

Description

The compound “2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-methylphenyl)acetamide” is a derivative of imidazo[2,1-b][1,3]thiazole. Imidazo[2,1-b][1,3]thiazole derivatives have attracted attention due to their wide range of biological properties.

Molecular Structure Analysis

The molecular structure of this compound includes an imidazo[2,1-b][1,3]thiazole core, a 4-chlorophenyl group at the 6-position, and a 2-methylphenyl acetamide group. The exact structure is not available in the retrieved data.

Scientific Research Applications

Cytotoxic Activity in Cancer Research This compound and its derivatives have been investigated for their potential in cancer research, particularly in targeting human cancer cell lines. For instance, one study synthesized novel compounds with imidazo[2,1-b]thiazole scaffolds, including derivatives of the specified compound. These were tested for cytotoxicity against cancer cell lines such as HepG2 and MDA-MB-231. Some derivatives showed potential as inhibitors against these cell lines, indicating their relevance in developing cancer therapies (Ding et al., 2012).

Antibacterial and Antifungal Activities Another area of application is in the development of antibacterial and antifungal agents. Compounds derived from the parent chemical structure have been synthesized and evaluated for their effectiveness against various bacterial and fungal species. Studies have found that certain derivatives exhibit significant antimicrobial activities, suggesting their potential in addressing infectious diseases (Güzeldemirci et al., 2013).

Antiviral Research Additionally, derivatives of this compound have been synthesized and tested for their antiviral properties. For example, a study focused on imidazo[2,1-b][1,3,4]thiadiazoles derived from carbohydrates showed that p-chlorophenyl derivatives displayed antiviral activity against the Junín virus, suggesting their potential in antiviral drug development (Fascio et al., 2019).

Investigations in Bioactive Compounds The parent compound and its derivatives have also been the focus of studies exploring bioactive compounds. Research in this area includes the synthesis and evaluation of these compounds for various biological activities, potentially leading to new drug leads or therapeutic agents (Bhuva et al., 2015).

Mechanism of Action

Target of Action

The primary target of this compound is the Constitutive Androstane Receptor (CAR) . CAR is a nuclear receptor that regulates the expression of genes involved in drug metabolism and transport .

Mode of Action

The compound acts as an agonist for the CAR . It binds to the receptor, inducing a conformational change that allows the receptor to translocate to the nucleus . This leads to the activation of CAR, which then binds to specific DNA sequences, leading to the transcription of target genes .

Biochemical Pathways

The activation of CAR by the compound leads to the expression of CYP2B6 , an enzyme involved in drug metabolism. This suggests that the compound may affect the metabolism of other drugs and xenobiotics .

Result of Action

The activation of CAR and the subsequent expression of CYP2B6 can lead to the metabolism of various drugs and xenobiotics . This could potentially alter the efficacy and toxicity of these substances.

Action Environment

Environmental factors such as the presence of other drugs, the individual’s metabolic state, and genetic variations in the CAR or CYP2B6 genes could influence the action, efficacy, and stability of the compound